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Compound of Interest

Compound Name: Atracurium

Cat. No.: B1203153 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of neuromuscular blocking agents like atracurium is paramount. This guide provides

essential procedural steps to minimize exposure and ensure a safe laboratory environment.

Atracurium besylate is a non-depolarizing skeletal muscle relaxant.[1] While it is used

therapeutically, it is toxic if swallowed and can cause skin and serious eye irritation.[2][3]

Therefore, appropriate personal protective equipment (PPE) and handling procedures are

critical to prevent accidental exposure.

Personal Protective Equipment (PPE)
When handling atracurium, it is essential to use appropriate personal protective equipment to

avoid contact with eyes, skin, and clothing.[4] The following table summarizes the

recommended PPE for handling atracurium in different scenarios.
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Scenario
Recommended Personal

Protective Equipment
Reference

Routine Handling (e.g.,

preparation of solutions)

Eye/Face Protection: Safety

glasses with side shields or

chemical safety goggles.

[5]

Hand Protection: Chemical-

resistant, impervious gloves.

Skin and Body Protection:

Laboratory coat or impervious

protective clothing.

Respiratory Protection:

Generally not required under

normal conditions with

adequate ventilation. If dusts,

mists, or aerosols may be

generated, use a dust

respirator or work in a fume

hood.

Spill Cleanup
Eye/Face Protection: Chemical

safety goggles or a face shield.

Hand Protection: Double

gloves (chemical-resistant).

Skin and Body Protection:

Impervious protective clothing

or gown.

Respiratory Protection: If the

spill generates dust or

aerosols, a respirator is

necessary.
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A systematic approach to handling atracurium is crucial for maintaining a safe laboratory

environment.

1. Preparation and Engineering Controls:

Ensure a clean and uncluttered workspace.

Verify that safety equipment, including an eyewash station and safety shower, is readily

accessible.

Work in a well-ventilated area. For procedures that may generate aerosols or dust, a

chemical fume hood is required.

2. Handling Procedures:

Wear the appropriate PPE as outlined in the table above.

Avoid all personal contact, including inhalation.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

Use appropriate tools (e.g., spatulas, weighing paper) to handle solid atracurium to avoid

contamination.

3. Storage:

Store atracurium in a refrigerator at 2°C to 8°C (36°F to 46°F) to preserve potency.

Do not freeze.

Protect from light by keeping vials in their carton until use.

If removed from refrigeration to room temperature, use within 14 days.
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In the event of a spill, prompt and appropriate action is necessary to contain the contamination

and prevent exposure.

Spill Cleanup Procedure:

Evacuate non-essential personnel from the affected area.

Alert emergency responders and inform them of the location and nature of the hazard.

Ensure cleanup is performed by trained personnel wearing appropriate PPE.

Contain the source of the spill if it is safe to do so.

For liquid spills, collect the material with an absorbent material.

For solid spills, use dry clean-up procedures and avoid generating dust. You can dampen the

material with water to prevent dusting before sweeping. A vacuum cleaner with a HEPA filter

may be used.

Place the collected waste into a suitable, labeled, and sealed container for disposal.

Thoroughly clean the spill area.

Disposal Plan: Proper disposal of atracurium waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with atracurium, including unused

compounds, solutions, and contaminated PPE, should be segregated as hazardous

pharmaceutical waste.

Waste Containers: Use durable, leak-proof containers with secure lids that are clearly

labeled as "Hazardous Waste."

Disposal Method: The recommended method for the disposal of hazardous pharmaceutical

waste is incineration at a licensed hazardous waste management facility. Dispose of all

waste in accordance with applicable local, state, and federal regulations.
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Visualizing the Workflow
To further clarify the procedural steps, the following diagrams illustrate the safe handling and

disposal workflows for atracurium.

Preparation

Handling

Storage Disposal

Prepare clean workspace

Verify safety equipment

Don appropriate PPE

Handle Atracurium

Wash hands after handling Store refrigerated (2-8°C) Segregate as hazardous waste

Protect from light Place in labeled container

Incinerate at licensed facility

Click to download full resolution via product page
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Atracurium Safe Handling Workflow

Atracurium Waste Generated

Contaminated Material?

Unused Product?

No

Contaminated PPE, labware

Yes

Expired or excess atracurium

Yes

Dispose via incineration at a licensed facility

No Segregate as Hazardous Pharmaceutical Waste

Place in a sealed, labeled hazardous waste container

Click to download full resolution via product page

Atracurium Waste Disposal Decision Flow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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